Cas no 27025-41-8 (Glutathione oxidized)

• Product Name: Glutathione oxidized
• CAS No: 27025-41-8
• MF: C₂₀H₃₂N₆O₁₂S₂
• MW: 612.63108253479
• MDL: MFCD00063106
• CID: 53059
• PubChem ID: 24849044
• Update Time: 2026-01-20

Glutathione oxidized Chemical and Physical Properties

Names and Identifiers

• Oxiglutatione
• l(-)-Glutathione
• Glutathione disulfide
• glutathionedisulphide
• glutathione-ssg
• glutathonedisulfide
• Glycine,L-.gamma.-glutamyl-L-cysteinyl-,2,2’-disulfide
• glycine,l-gamma-glutamyl-l-cysteinyl-,(2,2’)-disulfide
• l-oxidizedglutathione
• N-(N-.gamma.-Glutamyl-cysteinyl)glycine-2,2-disulfide
• n-(n-gamma-glutamyl-cysteinyl)glycine-(2,2)-disulfide
• L-Glutathione (Oxidized)
• L-Glutathione
• Glutathione oxidized
• L-Glutathione oxidized
• Glutathione oxidized form
• GLUTATHIONE(OXIDIZED)(RG)
• GSSG
• Glutathiol
• Glutathiol,GSSG
• GSH disulfide
• GSSC
• GSSG oxidized form
• GSSG,Glutathiol
• oxidized glutathione
• oxigluthione
• Oxyglutatione
• Glutathione disulphide
• Glutathone disulfide
• Glutathione, oxidized
• Bi(glutathion-S-yl)
• Oxidized L-glutathione
• L-Oxidized glutathione
• Oxiglutatione [INN]
• S,S'-Ethylenebis(glutathione)
• Oxiglutationum [INN-Latin]
• Oxiglutationa [INN-Spanish]
• OXIDIZED GLUTATHIONE DISULFIDE
• Glutathione-S-S-glutathione
• Bis(
• Glutathione oxidized;GSSG
• oxidised glutathione
• glutathione disulfide dianion
• (−)-Glutathione,oxidized,98%

• MDL： MFCD00063106
• Inchi： 1S/C20H32N6O12S2/c21-9(19(35)36)1-3-13(27)25-11(17(33)23-5-15(29)30)7-39-40-8-12(18(34)24-6-16(31)32)26-14(28)4-2-10(22)20(37)38/h9-12H,1-8,21-22H2,(H,23,33)(H,24,34)(H,25,27)(H,26,28)(H,29,30)(H,31,32)(H,35,36)(H,37,38)
• InChI Key： YPZRWBKMTBYPTK-UHFFFAOYSA-N
• SMILES： NC(C(=O)O)CCC(NC(C(NCC(=O)O)=O)CSSCC(C(NCC(=O)O)=O)NC(CCC(C(=O)O)N)=O)=O

Computed Properties

• Exact Mass: 612.15200
• Monoisotopic Mass: 612.151962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 21
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: -9.1
• Topological Polar Surface Area: 368

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.3688 (rough estimate)
• Melting Point: 178-182 ºC
• Boiling Point: 1196.5℃ at 760mmHg
• Flash Point: 677.4±34.3 °C
• Refractive Index: -105 ° (C=2, H2O)
• Solubility: H2O: soluble
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 368.24000
• LogP: -0.91260
• Merck: 13,4488
• pka: 2.12, 3.59, 8.75, 9.65(at 25℃)
• Specific Rotation: -99 º (c=4, water)
• Solubility: Soluble in water, insoluble in ethanol and ether

Glutathione oxidized Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：MC0556500
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Glutathione oxidized

Introduction to Glutathione oxidized (CAS No. 27025-41-8)

Glutathione oxidized, with the chemical compound identifier CAS No. 27025-41-8, is a significant molecule in the field of biochemistry and pharmacology. This compound, derived from the naturally occurring tripeptide glutathione, plays a crucial role in cellular redox biology. Its oxidized form is particularly studied for its involvement in various metabolic and detoxification processes, making it a subject of intense research interest.

The molecular structure of Glutathione oxidized (CAS No. 27025-41-8) consists of glutamic acid, cysteine, and glycine, with the cysteine residues being critical for its redox activity. The oxidation state of this compound is pivotal in its biological function, as it participates in the regeneration of glutathione, a vital antioxidant in living organisms. This dynamic redox cycling is essential for maintaining cellular homeostasis and protecting against oxidative stress.

Recent advancements in biochemical research have highlighted the importance of Glutathione oxidized (CAS No. 27025-41-8) in therapeutic applications. Studies have demonstrated its potential role in modulating immune responses and protecting against oxidative damage caused by reactive oxygen species (ROS). The compound's ability to facilitate the regeneration of reduced glutathione makes it a promising candidate for developing novel therapeutic strategies against various oxidative-related diseases.

In clinical trials, Glutathione oxidized (CAS No. 27025-41-8) has been investigated for its efficacy in reducing oxidative stress in conditions such as liver disease, neurodegenerative disorders, and inflammatory diseases. The compound's mechanism of action involves enhancing the intracellular levels of reduced glutathione, which helps in neutralizing ROS and preventing cellular damage. This has led to its exploration as a potential therapeutic agent in conjunction with existing treatments.

The synthesis and characterization of Glutathione oxidized (CAS No. 27025-41-8) have been refined through modern chemical techniques, ensuring high purity and stability for research and clinical applications. Researchers have developed efficient methods for its production, allowing for scalable synthesis that meets the demands of both academic and industrial settings. These advancements have facilitated further exploration into its biological activities and potential therapeutic uses.

One of the most compelling aspects of Glutathione oxidized (CAS No. 27025-41-8) is its dual role in cellular metabolism. As an oxidized form, it can be reduced back to reduced glutathione, which is then available to scavenge ROS. This redox cycling is essential for maintaining the balance between oxidation and reduction in cells, ensuring optimal cellular function. Understanding this process has opened new avenues for developing targeted therapies that leverage the compound's unique properties.

The pharmacokinetics of Glutathione oxidized (CAS No. 27025-41-8) have been extensively studied to optimize its delivery and efficacy. Research has shown that the compound can be administered orally or intravenously, depending on the desired therapeutic outcome. Its bioavailability and distribution within the body are critical factors that determine its effectiveness in treating oxidative-related disorders. By understanding these pharmacokinetic properties, researchers can develop more effective formulations and dosing regimens.

Future research on Glutathione oxidized (CAS No. 27025-41-8) is likely to focus on elucidating its role in complex biological systems and developing novel derivatives with enhanced therapeutic potential. The compound's ability to modulate redox balance makes it a valuable tool for studying various disease mechanisms and developing targeted interventions. As our understanding of cellular redox biology continues to grow, so too will the applications of Glutathione oxidized (CAS No. 27025-41-8) in medicine and biotechnology.